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Compound of Interest

Compound Name: OD36 hydrochloride

Cat. No.: B10814303

Essential Safety and Handling Guide for OD36
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
OD36 hydrochloride, a potent receptor-interacting protein kinase 2 (RIPK2) inhibitor.
Adherence to these procedures is essential to ensure personnel safety and maintain a safe
laboratory environment.

OD36 hydrochloride is a potent compound requiring careful handling to prevent exposure.[1]
[2] The primary hazards include being harmful if swallowed and very toxic to aquatic life with
long-lasting effects. Therefore, stringent protocols for personal protective equipment (PPE),
operational procedures, and waste disposal are mandatory.

l. Personal Protective Equipment (PPE)

The selection and proper use of PPE are the most critical lines of defense against exposure to
OD36 hydrochloride. The following table summarizes the recommended PPE for various
handling scenarios.
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Operation

_ Key Specifications & Best
Required PPE _
Practices

Handling Solid Compound
(Weighing, Aliquoting)

) ) - A face shield worn over safety
- Primary Eye Protection: ) )
) glasses is required for any
Chemical splash goggles

meeting ANSI Z87.1

standards.

procedure with a high risk of
splashing or aerosol

generation.

- Gloves: Double-gloving with

nitrile or neoprene gloves.

- Inner glove should be tucked
under the lab coat cuff, and the
outer glove should extend over
the cuff. Change outer gloves
immediately upon
contamination and every 30-60
minutes during extended

procedures.

- Body Protection: A
disposable, solid-front gown

with tight-fitting cuffs.

- Gown should be resistant to

chemical permeation.

- Respiratory Protection: A
NIOSH-approved respirator is

required.

- For low-dust procedures in a
certified chemical fume hood, a
half-mask respirator with P100
(or N95 for oil-free
environments) particulate
filters may be sufficient. For
open handling or potential for
aerosolization, a Powered Air-
Purifying Respirator (PAPR) is

recommended.[3]

Handling Solubilized
Compound (e.g., in DMSO)

- Primary Eye Protection: - Chemical splash goggles are
Safety glasses with side recommended if there is a

shields. significant splash hazard.

- Gloves: Single pair of nitrile

or neoprene gloves.

- Change gloves immediately if

contaminated.
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- Body Protection: Standard - Ensure the lab coat is fully

laboratory coat. buttoned.

Important Considerations for PPE:

o Glove Selection: While specific breakthrough time data for OD36 hydrochloride is not
available, nitrile and neoprene gloves are generally recommended for handling a wide range
of chemicals. Always inspect gloves for any signs of degradation or puncture before use.

o Respiratory Protection: The choice of respirator depends on a site-specific risk assessment.
All personnel required to wear respirators must be properly fit-tested and trained in their use,
maintenance, and limitations.

o PPE Disposal: All disposable PPE used when handling OD36 hydrochloride should be
considered contaminated and disposed of as hazardous waste.

Il. Operational Plan: A Step-by-Step Guide

Safe handling of OD36 hydrochloride requires adherence to a strict operational workflow. The
following diagram illustrates the key decision points and procedures from receiving the
compound to its final use in an experiment.
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Operational Workflow for Handling OD36 Hydrochloride
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Operational Workflow for OD36 Hydrochloride
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lll. Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol outlines the steps for preparing a stock solution of OD36 hydrochloride, a
common procedure in a research setting.

Materials:
e OD36 hydrochloride powder
e Anhydrous Dimethyl Sulfoxide (DMSO)
e Microcentrifuge tubes or amber glass vials
o Calibrated analytical balance
o Pipettors and sterile, filtered pipette tips
o Vortex mixer
Procedure:
e Preparation:
o Ensure all work is performed in a certified chemical fume hood.
o Don all required PPE for handling solid compounds as detailed in the PPE table.
o Decontaminate the work surface before and after use.
e Weighing:
o Tare a clean, empty microcentrifuge tube or vial on the analytical balance.

o Carefully add the desired amount of OD36 hydrochloride powder to the tube. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.67 mg of the compound
(Molecular Weight: 367.23 g/mol ).[1]
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o Record the exact weight.

e Solubilization:

o Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the tube
containing the OD36 hydrochloride powder. OD36 hydrochloride is soluble to 100 mM
in DMSO.[1]

o For 3.67 mg of the compound, add 1 mL of DMSO to achieve a 10 mM solution.
o Cap the tube or vial securely.
e Mixing:

o Vortex the solution until the OD36 hydrochloride is completely dissolved. Gentle warming
may be required for some compounds, but it is best to start at room temperature.

e Storage:

o Label the tube or vial clearly with the compound name, concentration, solvent, date of
preparation, and your initials.

o Store the stock solution at -20°C for short-term storage or -80°C for long-term storage.

IV. Disposal Plan

Proper disposal of OD36 hydrochloride and all contaminated materials is crucial to prevent
environmental contamination and accidental exposure.
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Waste Type

Disposal Container

Disposal Procedure

Solid OD36 Hydrochloride

Labeled hazardous chemical

waste container.

Collect in a clearly labeled,

sealed container.

Contaminated Labware (e.g.,

pipette tips, tubes)

Labeled hazardous chemical
waste container (sharps

container for sharp items).

Place all contaminated
disposable labware into a
designated hazardous waste

container.

Liquid Waste (e.g., unused

stock solutions)

Labeled hazardous chemical
waste container for liquid

waste.

Collect in a compatible, sealed
container. Do not pour down

the drain.

Contaminated PPE (gloves,

gown)

Labeled hazardous chemical

waste bag or container.

Place all used disposable PPE
into a designated hazardous
waste container immediately

after use.

The following diagram outlines the logical flow for the disposal of waste generated from
working with OD36 hydrochloride.
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Disposal Plan for OD36 Hydrochloride Waste

By implementing these safety and handling procedures, researchers can minimize the risks
associated with OD36 hydrochloride and ensure a safe and compliant laboratory
environment. Always consult your institution's specific safety guidelines and the Safety Data

Sheet (SDS) for the most comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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